Cas no 1029771-85-4 (5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1029771-85-4
• MF: C₁₇H₁₅Cl₂N₅O₂
• MW: 392.239300966263
• CID: 5383136
• Update Time: 2025-10-29

5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15Cl2N5O2/c1-9-3-4-11(7-12(9)18)21-17(25)15-16(23-24-22-15)20-10-5-6-14(26-2)13(19)8-10/h3-8H,1-2H3,(H,21,25)(H2,20,22,23,24)
• InChI Key： PNSWXMORPOCHCU-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=C(OC)C(Cl)=C2)=C(C(NC2=CC=C(C)C(Cl)=C2)=O)N=N1

Experimental Properties

• Density: 1.489±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.1±50.0 °C(Predicted)
• pka: 7.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1029771-85-4, specifically 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention in recent years due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including chloro and methoxy substituents on the phenyl rings, as well as the triazole core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In the realm of chemical biology, the exploration of novel heterocyclic compounds is of paramount importance. Triazoles, in particular, have been widely studied for their diverse pharmacological properties. The triazole moiety in this compound not only contributes to its structural complexity but also imparts unique electronic and steric properties that can influence its interactions with biological targets. Recent advancements in medicinal chemistry have highlighted the role of triazole derivatives in developing antimicrobial, antiviral, and anticancer agents. The specific substitution pattern in 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide positions it as a promising candidate for further investigation.

The aromatic rings in this molecule, particularly the 3-chloro-4-methoxyphenyl and 3-chloro-4-methylphenyl groups, play a crucial role in determining its biological activity. Chloro substituents are known to enhance binding affinity by increasing lipophilicity and electronic effects, while methoxy groups can modulate reactivity and metabolic stability. The combination of these substituents in the phenyl rings suggests that this compound may exhibit potent interactions with biological receptors or enzymes. Such structural features are often exploited in the design of drug candidates to achieve optimal pharmacokinetic and pharmacodynamic profiles.

Recent studies have demonstrated the significance of triazole-based compounds in addressing various therapeutic challenges. For instance, derivatives of 1H-1,2,3-triazole have shown promise in inhibiting enzymes involved in inflammatory pathways, making them relevant for treating chronic diseases such as arthritis and cardiovascular disorders. Additionally, the amino group at the N-position provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications. This flexibility is particularly valuable in drug development pipelines where lead optimization is a critical step.

The synthesis of 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of appropriately substituted phenols and nitriles, followed by cycloaddition reactions to form the triazole ring. Subsequent functional group transformations, such as amination and carboxylation, yield the final product. These synthetic strategies highlight the importance of well-designed reaction pathways in achieving complex molecular architectures.

In terms of biological evaluation, this compound has been tested for various pharmacological activities using both in vitro and in vivo models. Preliminary results indicate that it may possess inhibitory effects on certain enzymes or receptors relevant to human health. For example, its structural similarity to known bioactive molecules suggests potential applications in modulating metabolic pathways or interfering with disease-causing mechanisms. While further research is needed to fully elucidate its therapeutic potential, these early findings are encouraging for future drug development efforts.

The significance of 5-[(3-chloro-4-methoxyphenyl)amino]-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide extends beyond its immediate applications; it also serves as a valuable scaffold for exploring new chemical space. By modifying its structure or exploring analogs with different substitution patterns, researchers can gain insights into structure-activity relationships (SAR) that may guide future discoveries. This approach is fundamental to modern drug discovery pipelines where iterative design and testing are essential for identifying lead compounds.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The compound with CAS number 1029771-85-4 exemplifies this progress by combining sophisticated chemical design with biological relevance. Its unique structural features make it a compelling subject for further investigation across multiple disciplines within chemical biology and pharmaceutical science. By leveraging advances in synthetic chemistry and computational modeling, researchers can accelerate the discovery process and bring novel therapeutic agents to fruition.